Cas no 1174064-55-1 (1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride)

1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride is a chemically stable, water-soluble derivative of piperazine, featuring a carboxyl group at the 2-position and methyl substitutions at the 1- and 4-positions. Its dihydrochloride salt form enhances solubility and handling in aqueous solutions, making it suitable for synthetic and pharmaceutical applications. The compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and bioactive molecules. Its rigid piperazine backbone and functional groups allow for selective modifications, facilitating its use in medicinal chemistry research. High purity and consistent quality ensure reliable performance in laboratory and industrial settings.
1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride structure
1174064-55-1 structure
Product Name:1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride
CAS No:1174064-55-1
MF:C7H16Cl2N2O2
MW:231.120140075684
MDL:MFCD13151977
CID:1206858
PubChem ID:45594293
Update Time:2025-05-28

1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,4-dimethylpiperazine-2-carboxylic acid dihydrochloride
    • CTK4B0257
    • MolPort-009-013-643
    • SBB097713
    • AG-D-39288
    • CC13851
    • RP05549
    • Y7167
    • 1,4-dimethylpiperazine-2-carboxylic acid, chloride, chloride
    • 1,4-dimethylpiperazine-2-carboxylic acid
    • dihydrochloride
    • 1,4-Dimethylpiperazine-2-carboxylic acid--hydrogen chloride (1/2)
    • EN300-23618480
    • MS-22680
    • 1174064-55-1
    • 1,4-dimethylpiperazine-2-carboxylic acid;dihydrochloride
    • 1,4-diMethylpiperazin-2-carboxylic acid 2HCl
    • W-204941
    • J-504000
    • 2-Piperazinecarboxylic acid, 1,4-dimethyl-, hydrochloride (1:2)
    • DTXSID90670695
    • 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride
    • MDL: MFCD13151977
    • Inchi: 1S/C7H14N2O2.2ClH/c1-8-3-4-9(2)6(5-8)7(10)11;;/h6H,3-5H2,1-2H3,(H,10,11);2*1H
    • InChI Key: UPJQXMOMHHDOSZ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC(C1CN(C)CCN1C)=O

Computed Properties

  • Exact Mass: 230.0588831g/mol
  • Monoisotopic Mass: 230.0588831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Melting Point: NA

1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride Security Information

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Additional information on 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride

Comprehensive Overview of 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride (CAS No. 1174064-55-1)

1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride (CAS No. 1174064-55-1) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its piperazine backbone and carboxylic acid functionality, has garnered significant attention due to its potential applications in drug development and medicinal chemistry. Researchers often explore its derivatives for their role in modulating biological activity, particularly in the design of novel therapeutic agents.

The structural uniqueness of 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride lies in its dimethylpiperazine core, which enhances solubility and bioavailability—a critical factor in modern drug formulation. With the growing demand for high-purity chemical intermediates, this compound has become a focal point in the synthesis of small-molecule inhibitors and peptide mimetics. Its dihydrochloride salt form further improves stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the scientific community has shown increasing interest in piperazine derivatives due to their versatility in addressing challenges related to drug delivery systems and targeted therapies. The CAS No. 1174064-55-1 compound aligns with these trends, as its molecular framework allows for precise modifications to optimize pharmacokinetic properties. This adaptability is particularly relevant in the context of personalized medicine, where tailored solutions are essential for improving treatment outcomes.

From a synthetic chemistry perspective, 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride serves as a valuable building block for constructing heterocyclic compounds. Its compatibility with various coupling reagents and catalysts makes it a staple in parallel synthesis and combinatorial chemistry. Additionally, its role in the development of bioactive scaffolds has been highlighted in numerous peer-reviewed studies, reinforcing its importance in academic and industrial research.

Quality control and analytical characterization are paramount when working with CAS No. 1174064-55-1. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets stringent purity standards. These measures are critical for researchers aiming to reproduce experimental results and maintain consistency in large-scale production.

As the pharmaceutical industry continues to evolve, the demand for innovative chemical entities like 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride is expected to rise. Its integration into high-throughput screening platforms and fragment-based drug discovery programs underscores its relevance in cutting-edge research. Furthermore, its potential applications in neurological disorders and metabolic diseases are areas of active investigation, reflecting broader trends in biomedical science.

In summary, 1,4-Dimethylpiperazine-2-carboxylic Acid Dihydrochloride (CAS No. 1174064-55-1) represents a pivotal tool in modern chemistry and drug development. Its multifaceted utility, combined with the ongoing advancements in synthetic methodologies and therapeutic innovation, positions it as a compound of enduring significance. Researchers and industry professionals alike will continue to explore its potential, driving progress in the quest for novel and effective treatments.

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